Cas no 1804508-52-8 (Ethyl 6-cyano-2-hydroxymethyl-3-methoxyphenylacetate)

• Product Name: Ethyl 6-cyano-2-hydroxymethyl-3-methoxyphenylacetate
• CAS No: 1804508-52-8
• MF: C₁₃H₁₅NO₄
• MW: 249.262503862381
• CID: 4944633
• Update Time: 2025-05-28

Ethyl 6-cyano-2-hydroxymethyl-3-methoxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-cyano-2-hydroxymethyl-3-methoxyphenylacetate

• Inchi： 1S/C13H15NO4/c1-3-18-13(16)6-10-9(7-14)4-5-12(17-2)11(10)8-15/h4-5,15H,3,6,8H2,1-2H3
• InChI Key： GIQAQCYZRVIQDM-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C#N)C(CC(=O)OCC)=C1CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 322
• XLogP3: 0.9
• Topological Polar Surface Area: 79.6

Additional information on Ethyl 6-cyano-2-hydroxymethyl-3-methoxyphenylacetate

Comprehensive Overview of Ethyl 6-cyano-2-hydroxymethyl-3-methoxyphenylacetate (CAS No. 1804508-52-8)

Ethyl 6-cyano-2-hydroxymethyl-3-methoxyphenylacetate (CAS No. 1804508-52-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its cyano, hydroxymethyl, and methoxy functional groups, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "synthesis of Ethyl 6-cyano-2-hydroxymethyl-3-methoxyphenylacetate" or "applications of CAS 1804508-52-8", reflecting its growing relevance in advanced material science.

The molecular structure of Ethyl 6-cyano-2-hydroxymethyl-3-methoxyphenylacetate combines aromaticity with polar substituents, enabling diverse reactivity patterns. Its cyano group (-CN) is particularly noteworthy, as it often serves as a precursor for carboxylic acids, amides, or heterocycles in multistep syntheses. Recent trends in green chemistry have spurred interest in eco-friendly protocols for modifying such compounds, with queries like "sustainable derivatization of 6-cyano phenylacetates" gaining traction. The compound’s hydroxymethyl (-CH2OH) moiety further enhances its utility, allowing for etherification or esterification under mild conditions.

In pharmaceutical contexts, derivatives of Ethyl 6-cyano-2-hydroxymethyl-3-methoxyphenylacetate are explored for their potential bioactivity. Computational studies and high-throughput screening often highlight its scaffold as a candidate for drug discovery, aligning with popular search terms such as "bioactive phenylacetate derivatives 2024". The methoxy group (-OCH3) in its structure contributes to metabolic stability, a critical factor in medicinal chemistry. Meanwhile, agrochemical researchers investigate its role in developing novel plant growth regulators or pest control agents, responding to queries like "agrochemical intermediates with cyano groups".

Analytical characterization of CAS 1804508-52-8 typically involves techniques like HPLC, NMR, and mass spectrometry. Quality control protocols emphasize purity thresholds, as impurities may affect downstream applications. Industry discussions often revolve around "optimized purification of Ethyl 6-cyano-2-hydroxymethyl-3-methoxyphenylacetate", reflecting practical challenges in large-scale production. Regulatory compliance, especially concerning REACH or FDA guidelines, is another hot topic, with searches for "CAS 1804508-52-8 safety data sheet" being common.

Future prospects for Ethyl 6-cyano-2-hydroxymethyl-3-methoxyphenylacetate include its integration into catalytic asymmetric synthesis and nanotechnology applications. As AI-driven molecular design gains momentum, this compound’s structural versatility positions it as a template for virtual screening campaigns. Searches for "machine learning in phenylacetate derivative design" underscore this intersection of chemistry and technology. With ongoing advancements, this compound is poised to remain a focal point in interdisciplinary research.